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Compound Name: Volicitin

Cat. No.: B1247072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction and purification of

volicitin, a potent elicitor of plant defense responses, from the regurgitant of insect larvae,

primarily the beet armyworm (Spodoptera exigua). Volicitin, chemically identified as N-(17-

hydroxylinolenoyl)-L-glutamine, and related fatty acid-amino acid conjugates (FACs) are crucial

for understanding plant-herbivore interactions and have potential applications in developing

novel strategies for crop protection and inducing the biosynthesis of valuable plant secondary

metabolites.

Introduction
Plants respond to insect herbivory by releasing a blend of volatile organic compounds that can

attract natural enemies of the herbivores, an indirect defense mechanism. This response is not

merely a reaction to mechanical wounding but is triggered by specific chemical elicitors present

in the oral secretions of the feeding insects. Volicitin, first isolated from the regurgitant of

Spodoptera exigua larvae, is a key elicitor that induces maize and other plants to release a

characteristic blend of volatiles.[1][2][3][4][5] The study of volicitin and its analogs provides a

deeper understanding of the complex chemical ecology of plant-insect interactions. This

protocol details the methodology for the extraction and purification of volicitin for research and

potential drug development applications.
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Table 1: Major Fatty Acid-Amino Acid Conjugates (FACs)
and Related Compounds in Spodoptera exigua Oral
Secretion

Compound Name Chemical Structure
Approximate
Retention Time
(HPLC)

Bioactivity

Volicitin

N-(17-

hydroxylinolenoyl)-L-

glutamine

7.5 min High

N-(17-

hydroxylinoleoyl)-L-

glutamine

8.0 min Lower than volicitin

17-hydroxylinolenic

acid
11.1 min Low

N-linolenoyl-L-

glutamine
11.9 min Moderate

17-hydroxylinoleic

acid
12.0 min Low

N-linoleoyl-L-

glutamine
12.6 min Moderate

Linolenic acid 15.2 min Low

Linoleic acid 16.2 min Low

Data compiled from Alborn et al., 1997 and Alborn et al., 2000.[6][7]

Table 2: Volicitin-Related Compounds in the Regurgitant
of Various Lepidopteran Species
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Insect Species Volicitin
N-(17-
hydroxylinoleo
yl)-glutamine

N-
linolenoylgluta
mine

N-
linoleoylgluta
mine

Spodoptera

exigua

(Noctuidae)

Present Present Present Present

Helicoverpa

armigera

(Noctuidae)

Present Present Present Present

Mythimna

separata

(Noctuidae)

Present Present Present Present

Spodoptera litura

(Noctuidae)
Present Present Present Present

Agrius convolvuli

(Sphingidae)
Absent Absent Main Component Main Component

Data from Mori et al., 2003.[8]

Experimental Protocols
Collection of Insect Regurgitant
This protocol is optimized for Spodoptera exigua larvae but can be adapted for other

lepidopteran species.

Materials:

Late-instar Spodoptera exigua larvae (reared on a suitable diet, e.g., maize or cotton

leaves).

Soft forceps.

Microcapillary tubes or a micropipette with fine tips.
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Eppendorf tubes, pre-weighed and chilled on ice.

Deionized water.

Procedure:

Gently hold a late-instar larva with soft forceps, applying slight pressure to the anterior region

to induce regurgitation.

Carefully collect the regurgitant from the larva's oral cavity using a microcapillary tube or a

micropipette.

Pool the collected regurgitant from multiple larvae into a pre-weighed, chilled Eppendorf

tube.

To increase the volume and facilitate further processing, an equal volume of a 50%

water/acetonitrile solution can be added to the collected regurgitant.[8]

Determine the weight of the collected regurgitant and store it at -20°C or below until

extraction.

Extraction and Purification of Volicitin
This protocol employs a series of liquid chromatography steps to isolate volicitin from other

components in the insect regurgitant.[1][2]

Materials:

Collected insect regurgitant.

Dichloromethane.[3]

Acetonitrile (HPLC grade).

Water (HPLC grade).

Acetic acid (or other suitable acid for solvent modification).

High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.
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C18 reverse-phase HPLC column (e.g., YMC ODS-AQ S-5, 4.6 mm ID x 250 mm).[7]

Fraction collector.

Rotary evaporator or nitrogen stream for solvent evaporation.

Procedure:

Initial Solvent Extraction:

Thaw the collected regurgitant.

Perform a solvent extraction with dichloromethane to partition the lipophilic compounds,

including volicitin.[3]

Evaporate the dichloromethane extract to dryness under a gentle stream of nitrogen or

using a rotary evaporator.

High-Performance Liquid Chromatography (HPLC) Purification:

Reconstitute the dried extract in a suitable solvent (e.g., a small volume of the initial

mobile phase).

Inject the sample onto a C18 reverse-phase HPLC column.

Elute the compounds using a gradient of acetonitrile in water with a small percentage of

acetic acid (e.g., 0.05%). A typical gradient could be:

40-100% acetonitrile in water over 10 minutes.

Hold at 100% acetonitrile for 15 minutes.

Flow rate: 1 ml/min.[7]

Monitor the elution profile at 200 nm.[6][7]

Collect fractions based on the chromatogram peaks. Volicitin typically elutes at

approximately 7.5 minutes under these conditions.
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Multiple rounds of HPLC purification may be necessary to achieve high purity.

Bioassay for Activity (Optional but Recommended):

To confirm the activity of the purified fractions, a bioassay can be performed.

Apply the purified volicitin (in an aqueous solution) to mechanically damaged maize

seedlings.

Incubate the seedlings for a set period (e.g., 12 hours).

Collect the volatiles released by the seedlings and analyze them by gas chromatography-

mass spectrometry (GC-MS).

A significant increase in the release of characteristic terpenoids and indole compared to

control plants indicates the presence of active volicitin.[2]
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Experimental Workflow for Volicitin Extraction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.researchgate.net/publication/227236057_Volicitin_An_Elicitor_of_Maize_Volatiles_in_Oral_Secretion_of_Spodoptera_Exigua_Isolation_and_Bioactivity
https://www.benchchem.com/product/b1247072?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Regurgitant Collection

2. Initial Extraction

3. HPLC Purification

4. Analysis and Confirmation

Spodoptera exigua Larvae

Induce and Collect Regurgitant

Store at -20°C

Solvent Extraction
(Dichloromethane)

Evaporation to Dryness

Reconstitute Extract

C18 Reverse-Phase HPLC

Collect Fractions

Maize Seedling Bioassay

GC-MS Analysis of Volatiles

Pure Volicitin

Click to download full resolution via product page

Caption: Workflow for the extraction and purification of volicitin.
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Volicitin-Induced Signaling Pathway in Plants
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Caption: Simplified signaling pathway of volicitin in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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